Cas no 167626-57-5 (3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid)

• Product Name: 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid
• CAS No: 167626-57-5
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 4610918
• Update Time: 2025-05-19

3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic Acid
• Benzoic acid, 3-methyl-4-(1H-1,2,4-triazol-1-yl)-
• 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid

• Inchi： 1S/C10H9N3O2/c1-7-4-8(10(14)15)2-3-9(7)13-6-11-5-12-13/h2-6H,1H3,(H,14,15)
• InChI Key： YUXYIVAMDIVYBL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=NC=N2)C(C)=C1

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 428.3±55.0 °C at 760 mmHg
• Flash Point: 212.8±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid

Research Briefing on 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 167626-57-5): Recent Advances and Applications

3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 167626-57-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antifungal, antiviral, and anticancer drug development. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a potent inhibitor of fungal cytochrome P450 enzymes, specifically targeting the ergosterol biosynthesis pathway. The study demonstrated that derivatives of 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid exhibited strong antifungal activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest its potential as a lead compound for developing next-generation antifungal agents.

In the realm of antiviral research, a recent preprint on bioRxiv reported that 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid derivatives showed inhibitory effects against the SARS-CoV-2 main protease (M^pro). Molecular docking studies revealed that the triazole moiety of the compound forms stable hydrogen bonds with key residues in the M^pro active site, suggesting a plausible mechanism of action. Further in vitro validation is underway to confirm these computational predictions.

Another notable application of this compound lies in oncology. A 2024 study in ACS Chemical Biology investigated its role as a modulator of protein-protein interactions (PPIs) involving the p53-MDM2 axis. The researchers synthesized a series of analogs and identified one variant that effectively disrupted the p53-MDM2 interaction, leading to p53 stabilization and subsequent apoptosis in cancer cell lines. This discovery opens new avenues for developing small-molecule therapeutics targeting PPIs in cancer.

From a synthetic chemistry perspective, recent advancements in the scalable production of 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid have been reported. A team at MIT developed a continuous-flow synthesis method that improved yield (85%) and reduced reaction time (under 2 hours) compared to traditional batch processes. This innovation addresses previous challenges in large-scale production, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid derivatives. Current research efforts are focusing on structural modifications to enhance bioavailability and reduce metabolic clearance while maintaining target specificity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-methyl-4-(1H-1,2,4-triazol-1-yl)benzoic acid (CAS: 167626-57-5) continues to emerge as a valuable scaffold in medicinal chemistry, with demonstrated applications across multiple therapeutic areas. The compound's versatility, combined with recent synthetic and biological breakthroughs, positions it as a promising candidate for future drug discovery programs. Ongoing research will likely uncover additional therapeutic potentials and refine its structural optimization for clinical applications.